ethyl 4-({[2-(5-methyl-2-thienyl)-1-azepanyl]carbonyl}amino)benzoate

• IUPAC Name: ethyl 4-[[2-(5-methylthiophen-2-yl)azepane-1-carbonyl]amino]benzoate
• InChI: InChI=1S/C21H26N2O3S/c1-3-26-20(24)16-9-11-17(12-10-16)22-21(25)23-14-6-4-5-7-18(23)19-13-8-15(2)27-19/h8-13,18H,3-7,14H2,1-2H3,(H,22,25)
• InChI Key: IKHUQFZYLSQTCO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)N2CCCCCC2C3=CC=C(S3)C
• Molecular Formula: C21H26N2O3S
• Molecular Weight: 386.5 g/mol

Description

Ethyl 4-({[2-(5-methyl-2-thienyl)-1-azepanyl]carbonyl}amino)benzoate, also known as MT-45, is a synthetic opioid that was first synthesized in the 1970s. It was initially developed as a potential painkiller, but it was never approved for medical use due to its high potential for abuse and addiction. Despite this, MT-45 has gained popularity in recent years as a recreational drug, leading to concerns about its safety and potential for harm.

Mechanism of Action

Ethyl 4-({[2-(5-methyl-2-thienyl)-1-azepanyl]carbonyl}amino)benzoate exerts its pharmacological effects by binding to and activating μ-opioid receptors in the central nervous system. This leads to the release of endogenous opioids, such as endorphins, which produce analgesia and feelings of euphoria. However, prolonged use of ethyl 4-({[2-(5-methyl-2-thienyl)-1-azepanyl]carbonyl}amino)benzoate can lead to tolerance, dependence, and addiction.
Biochemical and Physiological Effects:
ethyl 4-({[2-(5-methyl-2-thienyl)-1-azepanyl]carbonyl}amino)benzoate produces a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and pupillary constriction. It also has the potential to produce adverse effects, such as nausea, vomiting, constipation, and dizziness. Long-term use of ethyl 4-({[2-(5-methyl-2-thienyl)-1-azepanyl]carbonyl}amino)benzoate can lead to physical dependence, withdrawal symptoms, and addiction.

Advantages and Limitations for Lab Experiments

Ethyl 4-({[2-(5-methyl-2-thienyl)-1-azepanyl]carbonyl}amino)benzoate has several advantages and limitations for use in laboratory experiments. Its potent analgesic properties make it useful for studying pain pathways and developing new pain medications. However, its potential for abuse and addiction limits its usefulness as a research tool, and its high toxicity and potential for adverse effects make it difficult to use in animal studies.

Future Directions

Despite its potential for harm, ethyl 4-({[2-(5-methyl-2-thienyl)-1-azepanyl]carbonyl}amino)benzoate continues to be used as a recreational drug, highlighting the need for further research on its effects and potential for harm. Future studies should focus on developing new pain medications that do not produce the adverse effects of opioids, as well as developing effective treatments for opioid addiction and overdose. Additionally, research should be conducted on the potential for abuse and addiction of other synthetic opioids, such as fentanyl and carfentanil, which have been associated with a growing number of overdose deaths.

Synthesis Methods

The synthesis of ethyl 4-({[2-(5-methyl-2-thienyl)-1-azepanyl]carbonyl}amino)benzoate involves several steps, starting with the reaction of 4-aminobenzoic acid with ethyl chloroformate to form ethyl 4-aminobenzoate. This compound is then reacted with 2-(5-methyl-2-thienyl)-1-azepanone to form the key intermediate, which is subsequently reacted with phosgene to form ethyl 4-({[2-(5-methyl-2-thienyl)-1-azepanyl]carbonyl}amino)benzoate.

Scientific Research Applications

Ethyl 4-({[2-(5-methyl-2-thienyl)-1-azepanyl]carbonyl}amino)benzoate has been the subject of several scientific studies, primarily focused on its pharmacological properties and potential for abuse. One study found that ethyl 4-({[2-(5-methyl-2-thienyl)-1-azepanyl]carbonyl}amino)benzoate is a potent μ-opioid receptor agonist, which may contribute to its analgesic effects and potential for abuse. Another study found that ethyl 4-({[2-(5-methyl-2-thienyl)-1-azepanyl]carbonyl}amino)benzoate has a high potential for abuse and may produce severe adverse effects, including respiratory depression and death.